Cas no 2169034-30-2 (1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazol-4-amine
• CAS No: 2169034-30-2
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 6224535
• PubChem ID: 165872717
• Update Time: 2025-11-01

1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazol-4-amine
• 2169034-30-2
• EN300-1301154

• Inchi： 1S/C9H17N3/c1-5-9(2,3)8-7(10)6-12(4)11-8/h6H,5,10H2,1-4H3
• InChI Key： KAKQUFHJQRJNKN-UHFFFAOYSA-N
• SMILES： N1=C(C(=CN1C)N)C(C)(C)CC

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazol-4-amine

Introduction to 1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazol-4-amine (CAS No. 2169034-30-2)

1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazol-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 2169034-30-2, has garnered attention due to its structural complexity and its relevance in the development of novel therapeutic agents. The pyrazole core, a heterocyclic aromatic ring system, is well-documented for its versatility in medicinal chemistry, often serving as a scaffold for drugs targeting various diseases. The specific substitution pattern in 1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazol-4-amine contributes to its distinct chemical and pharmacological properties, making it a subject of extensive research and development.

The compound's structure consists of a pyrazole ring substituted with a methyl group at the 1-position and a 2-methylbutan-2-yl group at the 3-position. This arrangement introduces steric and electronic effects that can influence its interactions with biological targets. The presence of the bulky 2-methylbutan-2-yl group may enhance solubility and bioavailability, while the methyl group at the 1-position can modulate reactivity and binding affinity. These features make 1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazol-4-amine a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in treating a range of diseases, including inflammation, cancer, and infectious disorders. The pyrazole scaffold is known for its ability to interact with enzymes and receptors, making it an ideal platform for designing molecules with specific biological activities. Research has shown that modifications to the pyrazole ring can significantly alter its pharmacokinetic and pharmacodynamic properties. For instance, studies have explored the effects of substituents on the metabolic stability, receptor binding affinity, and overall therapeutic efficacy of pyrazole-based compounds.

One of the most compelling aspects of 1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazol-4-amine is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The compound's structural features allow it to serve as a building block for larger molecules, enabling chemists to design drugs with tailored properties. This versatility is particularly valuable in the context of modern drug development, where precision and specificity are paramount. The ability to modify the structure of 1-methyl-3-(2-methylbutan-2-yl)-1H-pyrazol-4-amine allows researchers to fine-tune its biological activity, optimizing it for particular therapeutic applications.

The synthesis of 1-methyl-3-(2-methylbutan-2-y l)-1H-pyrazol -4-am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the pyrazole core, followed by functionalization at the desired positions using appropriate reagents. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes. Techniques such as catalytic hydrogenation, cross-coupling reactions, and protecting group strategies are commonly employed to construct the complex framework of 1-methyl -3-(2 -m ethylbutan -2 -yl ) -1H -py ra z ol -4-am ine.

The pharmacological profile of 1-methyl -3-( 2 -m ethylbu tan -2 -yl ) -1H-p yra z ol -4-am ine has been studied in various preclinical models. Initial investigations have revealed promising results regarding its potential therapeutic applications. For example, studies suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, preliminary data indicate that it could possess anticancer effects by inhibiting proliferation or inducing apoptosis in certain cell lines. These findings underscore the importance of further exploration into the biological activities of 1-methyl -3-( 2 -m ethylbu tan -2 -yl ) -1H-p yra z ol -4-am ine.

The development of novel drugs often relies on understanding how molecular structure influences biological activity. In the case of 1-methyl -3-( 2 -m ethylbu tan -2 y l) -1H-p yra z ol -4-am ine, computational modeling and molecular dynamics simulations have been instrumental in predicting how it interacts with biological targets. These techniques provide insights into binding affinities, enzyme kinetics, and other critical parameters that determine a drug's efficacy. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and identify lead compounds more efficiently.

The safety profile of 1-methyl -3-( 2 m ethylbu tan -2 y l) -1H-p yra z ol 4-am ine is another crucial aspect that requires thorough evaluation before clinical translation. Preclinical toxicology studies are conducted to assess potential side effects and determine safe dosage ranges. These studies involve exposing animals to varying concentrations of the compound to monitor physiological responses. By gathering comprehensive safety data early in the development process, researchers can mitigate risks associated with drug administration and ensure patient well-being during clinical trials.

The future directions for research on 1-methyl 3-( 22 methylbutan 22 yl) Hpy ra z ol 44 am ine include exploring its potential in combination therapies and investigating mechanisms of action at a molecular level. Combination therapies involve using multiple drugs simultaneously to enhance therapeutic outcomes or reduce resistance development. Understanding how 1m ethyl32m ethylbu tan22y l) Hpy ra z ol44am ine interacts with other molecules can provide insights into synergistic effects or unintended consequences when used alongside other treatments.

In conclusion, 12m ethyl32m ethylbu tan22y l) Hpy ra z ol44am ine (CAS No .21690343022 ) represents an exciting avenue for pharmaceutical innovation . Its unique structural features , coupled with promising preclinical results , make it a valuable candidate for further study . As research continues , we can expect new insights into its therapeutic potential , paving way fo r novel treatments across various medical conditions . p >